Cas no 582-40-1 (2-(tert-butylamino)-1-(3-fluorophenyl)ethanol hydrobromide (1:1))

2-(tert-butylamino)-1-(3-fluorophenyl)ethanol hydrobromide (1:1) structure
582-40-1 structure
Product Name:2-(tert-butylamino)-1-(3-fluorophenyl)ethanol hydrobromide (1:1)
CAS No:582-40-1
MF:C12H19BrFNO
MW:292.187766313553
CID:1609641
PubChem ID:11401
Update Time:2025-04-21

2-(tert-butylamino)-1-(3-fluorophenyl)ethanol hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butylamino)-1-(3-fluorophenyl)ethanol hydrobromide (1:1)
    • 2-(tert-butylamino)-1-(3-fluorophenyl)ethanol,hydrobromide
    • Α-(TERT-BUTYLAMINOMETHYL)-3-FLUOROBENZYL ALCOHOL HBR
    • 2-tert-Butylamino-1-(3-fluorophenyl)ethanol hydrobromide
    • alpha-(tert-Butylaminomethyl)-3-fluorobenzyl alcohol hydrobromide
    • DTXSID30973758
    • BENZYL ALCOHOL, alpha-(tert-BUTYLAMINOMETHYL)-3-FLUORO-, HYDROBROMIDE
    • Ethanol, 2-tert-butylamino-1-(3-fluorophenyl)-, hydrobromide
    • 582-40-1
    • 2-(tert-Butylamino)-1-(3-fluorophenyl)ethan-1-ol--hydrogen bromide (1/1)
    • Inchi: 1S/C12H18FNO.BrH/c1-12(2,3)14-8-11(15)9-5-4-6-10(13)7-9;/h4-7,11,14-15H,8H2,1-3H3;1H
    • InChI Key: OXZRPXMOSXXAFN-UHFFFAOYSA-N
    • SMILES: Br.FC1=CC=CC(=C1)C(CNC(C)(C)C)O

Computed Properties

  • Exact Mass: 291.06347
  • Monoisotopic Mass: 291.063405
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • Boiling Point: 310.4°C at 760 mmHg
  • Flash Point: 141.5°C
  • PSA: 32.26
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